tert-butyl (2E)-2-[4-(diethylamino)benzylidene]hydrazinecarboxylate

• Molecular Formula: C16H25N3O2
• Molecular Weight: 291.39 g/mol
• IUPAC Name: tert-butyl N-[(E)-[4-(diethylamino)phenyl]methylideneamino]carbamate
• InChI: InChI=1S/C16H25N3O2/c1-6-19(7-2)14-10-8-13(9-11-14)12-17-18-15(20)21-16(3,4)5/h8-12H,6-7H2,1-5H3,(H,18,20)/b17-12+
• InChI Key: REVNKPWSAVELMP-SFQUDFHCSA-N
• Isomeric SMILES: CCN(CC)C1=CC=C(C=C1)/C=N/NC(=O)OC(C)(C)C
• SMILES: CCN(CC)C1=CC=C(C=C1)C=NNC(=O)OC(C)(C)C
• solubility: 2 [ug/mL]

Description

N-[[4-(diethylamino)phenyl]methylideneamino]carbamic acid tert-butyl ester is a dialkylarylamine and a tertiary amino compound.

Scientific Research Applications

Synthesis and Heterocycle Formation

• tert-Butyl 1-hydrazinecarboxylate, a related compound, is used in synthesizing hexahydropyrrolo [1,2-d][1,2,4]triazine-1,4-dione and related heterocycles, showcasing its utility in organic synthesis and heterocycle formation (Obreza & Urleb, 2003).

Formation of Pyrazoles

• The compound is involved in the synthesis of fluorinated pyrazole-4-carboxylic acids, demonstrating its role in creating specific organic structures with potential for various applications (Iminov et al., 2015).

Synthesis of Benzaldehyde N-(Phenylmethylidene)-hydrazones

• Reactions involving tert-butyl 2-(phenylmethylidene)-1-hydrazinecarboxylates lead to the production of benzaldehyde N-(phenylmethylidene)-hydrazones, highlighting its use in synthesizing specific benzaldehyde derivatives (Obreza & Urleb, 2002).

Fluorescent Sensor Applications

• Hydroxypyrazole-based ligands derived from tert-butyl hydrazinecarboxylate exhibit fluorescent properties and potential as ratiometric fluorescent sensors for Zn(II) ions, indicating its use in sensing applications (Formica et al., 2018).

Chemical Synthesis and Crystal Structure Analysis

• In chemical synthesis, tert-butyl hydrazinecarboxylate derivatives contribute to the formation of complex structures, with studies analyzing their crystal structures to understand molecular configurations (Xia, 2001).

Potential as Mcl-1 Antagonists

• tert-Butyl hydrazinecarboxylate derivatives have been synthesized and analyzed for their potential as Mcl-1 antagonists, indicating their relevance in medicinal chemistry research (Bhat et al., 2019).

Larvicidal Activity in Agriculture

• The compound has been studied for its larvicidal activity against pests like Chilo suppressalis, revealing its potential applications in agricultural pest control (Oikawa et al., 1994).

Nucleophilic Substitutions and Radical Reactions

• tert-Butyl phenylazocarboxylates, which are structurally related, are used as building blocks in organic chemistry for nucleophilic substitutions and radical reactions, demonstrating the compound's versatility in synthetic applications (Jasch et al., 2012).

Formation of Anellated Carbasugars

• The compound is instrumental in synthesizing anellated carbasugars, a novel class of compounds with potential applications in various fields (Herrera et al., 2003).